Carbon monoxide;iridium(2+) monohydride;triphenylphosphane;dibromide

• CAS RN: 19536-77-7
• Molecular Formula: C38H32Br2IrO2P2
• Molecular Weight: 934.632002
• IUPAC Name: carbon monoxide;iridium(2+) monohydride;triphenylphosphane;dibromide
• InChI: InChI=1S/2C18H15P.CO.2BrH.Ir.H/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2;;;;/h2*1-15H;;2*1H;;/q;;;;;+2;/p-2
• InChI Key: KXCMJBSLWPAROG-UHFFFAOYSA-L
• SMILES: [C-]#[O+].C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Br-].[Br-].[IrH+2]

Description

Carbon monoxide (CO) is a colorless, odorless gas that is produced by the incomplete combustion of carbon-containing fuels. Iridium(2+) monohydride (IrH) and triphenylphosphane (PPh3) are commonly used reagents in organic synthesis. Dibromide (Br2) is a halogen that is used in many chemical reactions.

Mechanism Of Action

Carbon monoxide;iridium(2+) monohydride;triphenylphosphane;dibromide binds to hemoglobin in the blood, reducing the amount of oxygen that can be transported to the body's tissues. This can lead to hypoxia and even death. IrH and PPh3 are used as reducing agents in organic synthesis, while Br2 is a halogen that can undergo substitution reactions with other compounds.

Biochemical And Physiological Effects

Carbon monoxide;iridium(2+) monohydride;triphenylphosphane;dibromide poisoning can cause headaches, dizziness, nausea, and even death. IrH and PPh3 are relatively non-toxic, but can cause irritation to the skin and eyes. Br2 is a corrosive substance that can cause severe burns and respiratory problems.

Advantages And Limitations For Lab Experiments

Carbon monoxide;iridium(2+) monohydride;triphenylphosphane;dibromide is a useful reagent in many industrial processes, but its toxicity limits its use in laboratory experiments. IrH and PPh3 are commonly used reagents in organic synthesis due to their ability to reduce and form carbon-carbon bonds. However, their high cost and toxicity can limit their use in some experiments. Br2 is a versatile halogen that is used in many chemical reactions, but its corrosive nature can make it difficult to handle in the laboratory.

Future Directions

There are many future directions for research involving Carbon monoxide;iridium(2+) monohydride;triphenylphosphane;dibromide, IrH, PPh3, and Br2. For example, new methods for the synthesis of these compounds could be developed to reduce their cost and toxicity. The use of these compounds in catalysis and other chemical reactions could also be explored. Additionally, the effects of these compounds on the environment and human health could be further studied to develop safer and more sustainable practices.

Synthesis Methods

The synthesis of Carbon monoxide;iridium(2+) monohydride;triphenylphosphane;dibromide involves the incomplete combustion of carbon-containing fuels such as coal, oil, and gas. IrH and PPh3 can be prepared by the reaction of iridium(III) chloride with sodium borohydride and triphenylphosphine, respectively. Br2 can be obtained by the reaction of bromine with an oxidizing agent such as hydrogen peroxide or potassium permanganate.

Scientific Research Applications

Carbon monoxide;iridium(2+) monohydride;triphenylphosphane;dibromide has been extensively studied due to its toxic effects on humans and animals. It is also used in many industrial processes such as the production of methanol and acetic acid. IrH and PPh3 are commonly used reagents in organic synthesis, especially in the formation of carbon-carbon bonds. Br2 is used in many chemical reactions such as halogenation and oxidation.